Ethyl 3-(trifluoromethyl)pyrazole-4-carboxylate
Overview
Description
Ethyl 3-(trifluoromethyl)pyrazole-4-carboxylate (ETP) is an organofluorine compound that has attracted much interest due to its unique properties. It is a versatile reagent and has been used in a variety of synthetic processes, as well as in scientific research applications.
Scientific Research Applications
Organic Synthesis
Ethyl 3-(trifluoromethyl)pyrazole-4-carboxylate: is a valuable building block in organic synthesis. Its trifluoromethyl group enhances the lipophilicity and metabolic stability of pharmaceuticals . Researchers utilize this compound for the synthesis of more complex molecules, particularly in the development of new drugs with improved pharmacokinetic properties.
Medicinal Chemistry
In medicinal chemistry, this compound serves as a precursor for the synthesis of various pyrazole derivatives. These derivatives are explored for their potential therapeutic effects, such as anti-inflammatory, analgesic, and antipyretic activities . The modification of the pyrazole ring can lead to compounds with significant biological activity.
Agricultural Chemistry
The compound is used in the development of agrochemicals, especially in creating new pesticides and herbicides. The trifluoromethyl group is known to confer resistance to biodegradation, making the resulting products more effective in the field .
Material Science
In material science, Ethyl 3-(trifluoromethyl)pyrazole-4-carboxylate can be employed to synthesize novel polymers and coatings. These materials often exhibit unique properties such as increased thermal stability and chemical resistance due to the presence of the trifluoromethyl group .
Catalysis
This compound finds application in catalysis, particularly in the development of catalysts for various organic reactions. The pyrazole moiety can act as a ligand, coordinating to metals and enhancing the efficiency of catalytic processes .
Analytical Chemistry
In analytical chemistry, derivatives of this compound are used as standards and reagents. Due to its distinct chemical structure, it can serve as a reference compound in mass spectrometry and NMR spectroscopy for the identification and quantification of similar structures .
Fluorine Chemistry
The compound is significant in fluorine chemistry research, where scientists explore the properties and reactivity of fluorinated compounds. The trifluoromethyl group is particularly interesting due to its influence on the acidity and electronic properties of molecules .
Environmental Science
Lastly, in environmental science, researchers study the environmental fate of Ethyl 3-(trifluoromethyl)pyrazole-4-carboxylate and its derivatives. Understanding its biodegradation and persistence in ecosystems is crucial for assessing the environmental impact of fluorinated organic compounds .
Mechanism of Action
Mode of Action
The trifluoromethyl group often enhances the biological activity of the compound .
Biochemical Pathways
Pyrazole derivatives are known to be involved in a variety of biochemical pathways due to their diverse biological activities .
Action Environment
Factors such as temperature, ph, and presence of other substances can potentially affect the action of the compound .
properties
IUPAC Name |
ethyl 5-(trifluoromethyl)-1H-pyrazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F3N2O2/c1-2-14-6(13)4-3-11-12-5(4)7(8,9)10/h3H,2H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYXIHSAEOXPAEY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NN=C1)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10344346 | |
Record name | Ethyl 3-(trifluoromethyl)pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10344346 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
13.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26729487 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
155377-19-8 | |
Record name | Ethyl 3-(trifluoromethyl)pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10344346 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 3-(Trifluoromethyl)pyrazole-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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